Cas no 1464091-61-9 (3-Benzylcyclobutanamine hydrochloride)

• Product Name: 3-Benzylcyclobutanamine hydrochloride
• CAS No: 1464091-61-9
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD26406719
• CID: 4672667
• Update Time: 2025-06-08

3-Benzylcyclobutanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-BENZYLCYCLOBUTANAMINE HCL
• 3-Benzylcyclobutanamine hydrochloride
• AX8266970

• MDL： MFCD26406719
• Inchi： 1S/C11H15N.ClH/c12-11-7-10(8-11)6-9-4-2-1-3-5-9;/h1-5,10-11H,6-8,12H2;1H
• InChI Key： DTRPKFKMRNDMIX-UHFFFAOYSA-N
• SMILES： Cl.NC1CC(CC2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 132
• Topological Polar Surface Area: 26

Additional information on 3-Benzylcyclobutanamine hydrochloride

Comprehensive Overview of 3-Benzylcyclobutanamine Hydrochloride (CAS No. 1464091-61-9): Properties, Applications, and Research Insights

3-Benzylcyclobutanamine hydrochloride (CAS 1464091-61-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a cyclobutane ring substituted with a benzyl group and an amine functionality, is often explored for its role in drug discovery and material science. Its hydrochloride salt form enhances stability and solubility, making it a preferred choice for experimental studies.

The molecular structure of 3-benzylcyclobutanamine HCl combines aromatic and aliphatic components, offering a versatile scaffold for synthetic modifications. Researchers frequently investigate its pharmacological potential, particularly in modulating neurotransmitter systems or serving as an intermediate for bioactive molecules. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such compounds, as they align with the demand for novel small-molecule therapeutics.

In the context of green chemistry, 1464091-61-9 has been evaluated for its synthetic efficiency and environmental impact. Laboratories prioritize sustainable synthesis routes to minimize waste, reflecting broader industry shifts toward eco-friendly practices. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its purity and structural integrity, ensuring compliance with Good Laboratory Practices (GLP).

Beyond pharmaceuticals, 3-benzylcyclobutanamine hydrochloride finds niche applications in material science, where its rigid cyclic structure contributes to polymer crosslinking or ligand design for catalysis. The compound’s structure-activity relationships (SAR) are a focal point for academic publications, often cited in discussions about cyclobutane derivatives and their stereochemical properties.

Frequently searched questions related to this compound include: "What is the synthesis method for 3-benzylcyclobutanamine HCl?", "How does CAS 1464091-61-9 interact with biological targets?", and "What are the safety protocols for handling this compound?". Addressing these queries, this article emphasizes peer-reviewed data while avoiding speculative claims.

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In summary, 3-Benzylcyclobutanamine hydrochloride exemplifies the intersection of synthetic chemistry and applied research. Its documented properties and emerging applications underscore its value across disciplines, while adherence to regulatory standards ensures its responsible use in industrial and academic settings.